N-(3-fluoro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16FN3O/c1-8-5-6-11(7-12(8)15)16-14(19)13-9(2)17-18(4)10(13)3/h5-7H,1-4H3,(H,16,19)
• InChI Key: PQYVQFGDWZMXST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=C2C)C)C)F
• Molecular Formula: C14H16FN3O
• Molecular Weight: 261.29 g/mol

Description

N-(3-fluoro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide, commonly known as FMTP, is a chemical compound with potential applications in scientific research. FMTP is a pyrazole-based compound that has been synthesized by various methods and has been shown to have a unique mechanism of action.

Mechanism of Action

The mechanism of action of FMTP is not fully understood, but it is thought to act as a positive allosteric modulator of the GABAA receptor. This results in an increase in the binding affinity of GABA to the receptor, leading to an increase in inhibitory neurotransmission. FMTP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
FMTP has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of BDNF in the hippocampus, which is involved in learning and memory. FMTP has also been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is an inhibitory neurotransmitter. This results in a decrease in neuronal excitability and an increase in inhibitory neurotransmission.

Advantages and Limitations for Lab Experiments

FMTP has several advantages for lab experiments, including its high potency and selectivity for the GABAA receptor. It also has a long half-life, which allows for sustained effects. However, FMTP has some limitations, including its limited solubility in water and its potential for toxicity at high doses.

Future Directions

There are several future directions for the research on FMTP. One potential direction is the development of new drugs based on FMTP for the treatment of anxiety, depression, and epilepsy. Another potential direction is the investigation of the effects of FMTP on other neurotransmitter systems, such as the glutamatergic system. Additionally, the investigation of the long-term effects of FMTP on neuronal function and survival is an important area for future research.
Conclusion:
In conclusion, FMTP is a promising compound with potential applications in scientific research. Its unique mechanism of action and biochemical and physiological effects make it a potential candidate for the development of new drugs for the treatment of anxiety, depression, and epilepsy. Further research is needed to fully understand the potential of FMTP and to explore its future directions.

Synthesis Methods

FMTP can be synthesized by various methods, including the reaction of 3-fluoro-4-methylphenyl hydrazine with 1,3,5-trimethylpyrazole-4-carboxylic acid chloride. This reaction results in the formation of FMTP as a white solid, which can be purified by recrystallization. Other methods of synthesis include the reaction of 3-fluoro-4-methylphenyl hydrazine with 1,3,5-trimethylpyrazole-4-carboxamide, which results in the formation of FMTP as a yellow solid.

Scientific Research Applications

FMTP has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs for the treatment of anxiety and depression. FMTP has also been shown to have anticonvulsant effects, making it a potential candidate for the development of new drugs for the treatment of epilepsy.